Cas no 2228394-70-3 (3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228394-70-3
• MF: C₁₀H₁₄F₂N₂
• MW: 200.228369235992
• CID: 5993458
• PubChem ID: 165852878
• Update Time: 2025-05-20

3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine
• EN300-1761247
• 2228394-70-3

• Inchi： 1S/C10H14F2N2/c1-10(2,6-13)3-7-8(11)4-14-5-9(7)12/h4-5H,3,6,13H2,1-2H3
• InChI Key： FNQFMURDEXREKD-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CC(C)(C)CN)F

Computed Properties

• Exact Mass: 200.11250478g/mol
• Monoisotopic Mass: 200.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine

Recent Advances in the Study of 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS: 2228394-70-3)

The compound 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS: 2228394-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropyridinyl and dimethylpropan-1-amine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a selective ligand for specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as depression, anxiety, and schizophrenia. The difluoropyridinyl moiety appears to enhance the compound's binding affinity and selectivity, while the dimethylpropan-1-amine group contributes to its metabolic stability and bioavailability.

Recent synthetic advancements have also been reported, with researchers developing more efficient and scalable routes to produce 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine. These methods often involve multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective fluorination techniques. The optimization of these synthetic pathways is crucial for enabling large-scale production and further pharmacological evaluation of the compound.

In addition to its potential CNS applications, this compound has been investigated for its anti-inflammatory and immunomodulatory effects. Studies have demonstrated its ability to inhibit key inflammatory cytokines, suggesting potential utility in autoimmune diseases and chronic inflammatory conditions. The mechanistic insights gained from these studies could pave the way for the development of novel therapeutics with improved efficacy and safety profiles.

Despite these promising findings, challenges remain in the clinical translation of 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine. Issues such as pharmacokinetic properties, potential off-target effects, and long-term safety need to be thoroughly addressed in future research. Ongoing preclinical studies are expected to provide more comprehensive data on its therapeutic potential and limitations.

In conclusion, 3-(3,5-difluoropyridin-4-yl)-2,2-dimethylpropan-1-amine represents a compelling candidate for further investigation in the pharmaceutical sciences. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding complex biological pathways and developing next-generation therapeutics. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.